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Compound of Interest

Compound Name: hCAII-IN-3

Cat. No.: B15140364 Get Quote

Technical Support Center: hCAII-IN-3
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with hCAII-IN-
3, a potent inhibitor of human carbonic anhydrase II (hCAII).

Frequently Asked Questions (FAQs)
Q1: What is hCAII-IN-3 and what are its primary targets?

A1: hCAII-IN-3 is a human carbonic anhydrase (hCA) inhibitor. It exhibits high affinity for

several hCA isoforms with the following inhibition constants (Ki):

Isoform Ki (nM)

hCA I 403.8

hCA II 5.1

hCA IX 10.2

hCA XII 5.2

Due to its potent and selective inhibition of hCAII, it is a valuable tool for studying the

physiological and pathological roles of this enzyme.

Q2: What are the common research applications of hCAII-IN-3?
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A2: hCAII-IN-3 is primarily used in cancer research.[1] Carbonic anhydrase II is implicated in

regulating pH homeostasis in the tumor microenvironment, which is crucial for cancer cell

proliferation, metabolism, and invasion. Therefore, hCAII-IN-3 can be used to investigate the

therapeutic potential of targeting hCAII in various cancers.

Q3: What is the CAS number for hCAII-IN-3?

A3: The CAS number for hCAII-IN-3 is 2770927-76-7.[2]

Troubleshooting Guide: Solubility Issues in Cell
Culture Media
A common challenge encountered when working with small molecule inhibitors like hCAII-IN-3
is poor solubility in aqueous cell culture media, leading to precipitation and inaccurate

experimental results. This guide provides a systematic approach to addressing these issues.

Problem: Precipitate formation is observed in the cell culture medium after adding hCAII-IN-3.

Root Cause Analysis and Solutions:

This issue typically stems from the low aqueous solubility of the compound. The following

workflow can help troubleshoot and resolve this problem.
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Troubleshooting Workflow
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Troubleshooting workflow for hCAII-IN-3 precipitation.

Detailed Steps:

Stock Solution Preparation:

Recommended Solvent: Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing a high-concentration stock solution of hCAII-IN-3. While specific solubility data

for hCAII-IN-3 is not readily available, similar sulfonamide inhibitors have a solubility of

approximately 30 mg/mL in DMSO.
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Protocol:

1. Warm the vial of hCAII-IN-3 to room temperature before opening.

2. Add a precise volume of high-purity, anhydrous DMSO to the vial to achieve a desired

stock concentration (e.g., 10 mM).

3. To aid dissolution, gently vortex the vial. If crystals persist, sonicate the solution in a

water bath for 5-10 minutes.

4. Visually inspect the solution to ensure it is clear and free of any precipitate before

storing.

Storage: Store the DMSO stock solution at -20°C or -80°C in small aliquots to avoid

repeated freeze-thaw cycles.

Working Solution Preparation:

Serial Dilution: It is critical to perform serial dilutions of the high-concentration stock

solution in your cell culture medium. Direct addition of a highly concentrated DMSO stock

to the aqueous medium can cause the compound to precipitate out of solution.

Recommended Final DMSO Concentration: The final concentration of DMSO in your cell

culture should be kept as low as possible, typically below 0.5%, as higher concentrations

can be toxic to cells.

Quantitative Data Summary for Similar Sulfonamide Inhibitors:

The following table provides solubility data for a similar sulfonamide-based inhibitor (KN-93)

and can be used as a general guideline for hCAII-IN-3.
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Solvent Approximate Solubility (mg/mL)

DMSO ~30

Ethanol ~30

Dimethyl Formamide ~30

1:2 Ethanol:PBS (pH 7.2) ~0.25

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of hCAII-IN-3 in DMSO:

Materials:

hCAII-IN-3 (Molecular Weight: 347.43 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Calculate the mass of hCAII-IN-3 required to make a 10 mM stock solution. For 1 mL of

stock, you will need 3.47 mg of hCAII-IN-3.

2. Weigh the calculated amount of hCAII-IN-3 into a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to the tube.

4. Vortex the tube until the compound is completely dissolved. If necessary, use a sonicator

for a few minutes.

5. Visually confirm that the solution is clear.

6. Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Signaling Pathway
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hCAII and the Regulation of Intracellular pH in Cancer Cells

Carbonic anhydrase II plays a crucial role in maintaining the pH homeostasis of cancer cells,

which is essential for their survival and proliferation. The enzyme catalyzes the reversible

hydration of carbon dioxide (CO₂) to bicarbonate (HCO₃⁻) and a proton (H⁺). This activity is

coupled with various ion transporters to regulate intracellular pH (pHi) and extracellular pH

(pHe).
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Role of hCAII in tumor cell pH regulation.
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This diagram illustrates how intracellular hCAII contributes to an alkaline intracellular pH, which

promotes cancer cell proliferation and survival, while contributing to an acidic extracellular

environment. hCAII-IN-3 inhibits this process by blocking the catalytic activity of hCAII.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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